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Compound of Interest

Compound Name: 6-chloro-N-methylpyridin-2-amine

Cat. No.: B183386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-chloro-N-methylpyridin-2-
amine, CAS number 89026-78-8. It is a key chemical intermediate with significant applications

in the pharmaceutical and agrochemical industries. This document consolidates its chemical

and physical properties, provides insights into its synthesis and reactivity, and discusses its role

in the development of bioactive molecules. Safety information is also included to ensure proper

handling. The guide is intended for professionals in research and development who utilize

substituted pyridine derivatives in their synthetic workflows.

Chemical and Physical Properties
6-chloro-N-methylpyridin-2-amine is a substituted pyridine derivative. Its structure, featuring

a chlorine atom and a methylamino group on the pyridine ring, makes it a versatile building

block in organic synthesis. The physical and chemical properties are summarized below.
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Property Value Reference

IUPAC Name
6-chloro-N-methylpyridin-2-

amine
[1]

CAS Number 89026-78-8 [1][2]

Synonyms

2-Pyridinamine, 6-chloro-N-

methyl-; 6-Chloro-N-methyl-2-

pyridinamine

[2][3]

Molecular Formula C6H7ClN2 [1][4]

Molecular Weight 142.59 g/mol [4]

Appearance White to yellow powder [2][3]

Density 1.2 g/cm³ [2][3]

Boiling Point 462.5°C at 760 mmHg [3]

Flash Point 233.5°C [3]

SMILES CNC1=NC(=CC=C1)Cl [4]

Synthesis and Reactivity
Substituted aminopyridines like 6-chloro-N-methylpyridin-2-amine are valuable

intermediates. The reactivity of the chloro and amino functional groups allows for a variety of

chemical transformations, making them useful in creating more complex molecules.[5]

General Reactivity
The pyridine ring, substituted with both an electron-donating amino group and an electron-

withdrawing chloro group, has a unique electronic profile that influences its reactivity in

reactions such as nucleophilic aromatic substitution and cross-coupling.

Illustrative Synthetic Protocol: Synthesis of 2-
Aminopyridines
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While a specific protocol for the synthesis of 6-chloro-N-methylpyridin-2-amine is not readily

available in the provided search results, a general and efficient method for synthesizing

substituted 2-aminopyridines from pyridine N-oxides has been reported. This one-pot, two-step

process involves the reaction of pyridine N-oxides with isocyanides, followed by an in situ

deprotection of an N-formylaminopyridine intermediate.[6] This method has been shown to be

effective for synthesizing 2-aminopyridines that are challenging to produce via other methods.

[6]

Experimental Protocol: General Synthesis of N-Aryl-2-Aminopyridines from Pyridine N-

Oxides[6]

Reaction Setup: To a solution of the corresponding pyridine N-oxide (1.0 equiv.) in

dichloromethane (DCM, 0.2 M), add trifluoroacetic anhydride (TFAA, 1.1 equiv.) dropwise at

0 °C.

Addition of Isocyanide: After stirring for 5 minutes, add the isocyanide (1.2 equiv.) dropwise.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2

hours.

Deprotection: Add a 1 M solution of HCl in methanol (5.0 equiv.) and stir the mixture for an

additional 2 hours.

Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with DCM.

Purification: Combine the organic layers, dry over sodium sulfate, and concentrate in vacuo.

Purify the crude product via flash chromatography.

Note: This is a generalized protocol and may require optimization for the specific synthesis of

6-chloro-N-methylpyridin-2-amine.

The following diagram illustrates a generalized workflow for a chemical synthesis experiment.
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Generalized Chemical Synthesis Workflow
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Caption: A flowchart of a typical chemical synthesis process.

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b183386?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-chloro-N-methylpyridin-2-amine is a valuable building block for the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical sectors.

Pharmaceutical Development: Compounds with the aminopyridine scaffold are known to be

pharmacophores for many bioactive small molecules.[6] They are considered safer

alternatives to aniline in drug design due to a reduced potential for oxidation to toxic species.

[6] Chloro-substituted pyridines serve as key intermediates in the synthesis of various

pharmaceuticals, including those targeting neurological disorders and as anti-inflammatory

or antimicrobial agents.[5][7]

Agrochemicals: This compound and its derivatives are used in the formulation of

agrochemicals like pesticides and herbicides to improve crop protection.[5][7]

The logical relationship for its application is outlined in the diagram below.

Application Pathway of 6-chloro-N-methylpyridin-2-amine

6-chloro-N-methylpyridin-2-amine
(CAS 89026-78-8)
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Caption: Role as an intermediate in industry.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 6-chloro-N-methylpyridin-2-amine was not

found, data for structurally similar compounds like 3-Amino-2-chloro-6-methylpyridine and 2-
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amino-6-methylpyridine provide important safety guidance. These compounds are generally

classified as harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye

irritation.[8][9][10]

Hazard Statement Precautionary Statement

Acute Toxicity (Oral, Dermal, Inhalation)

P301 + P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

[8]P302 + P352: IF ON SKIN: Wash with plenty

of soap and water.[8]P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[8]

Skin and Eye Irritation

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[8]P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.[8]

Handling
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[8]

Storage

Store in a well-ventilated place. Keep container

tightly closed. For some similar compounds,

storage in a freezer under an inert atmosphere

is recommended.[11]

This safety information is based on related compounds and should be used as a guideline.

Always consult the specific SDS for the product being handled and conduct a thorough risk

assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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